2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride

• IUPAC Name: 2-spiro[1,2-dihydroindene-3,4'-piperidine]-1-ylacetic acid;hydrochloride
• InChI: InChI=1S/C15H19NO2.ClH/c17-14(18)9-11-10-15(5-7-16-8-6-15)13-4-2-1-3-12(11)13;/h1-4,11,16H,5-10H2,(H,17,18);1H
• InChI Key: GODIFYHIVMJKPU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(C3=CC=CC=C23)CC(=O)O.Cl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride (2-HPAH) is an organic compound with a wide range of applications in the scientific research field. It is a derivative of piperidine, an organic compound that is used as an intermediate in the synthesis of a variety of pharmaceuticals. 2-HPAH is an important tool for scientists in the field of drug discovery, as it can be used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of these drugs.

Scientific Research Applications

2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride has a wide range of applications in the scientific research field. It is used as a tool to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of these drugs. It is also used to investigate the effects of various drugs on the central nervous system and to study the effects of drug metabolism. Additionally, 2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride is used in the synthesis of a variety of pharmaceuticals and is used as an intermediate in the synthesis of antibiotics, anti-cancer drugs, and other drugs.

Mechanism of Action

The mechanism of action of 2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride is not fully understood. However, it is believed to act as an agonist of the serotonin 5-HT2A receptor, which plays an important role in the regulation of mood and behavior. Additionally, it is believed to act as an antagonist of the dopamine D2 receptor, which is involved in the regulation of movement and cognition.
Biochemical and Physiological Effects
2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride has been found to have a range of biochemical and physiological effects. It has been found to have a mild sedative effect, which is believed to be due to its agonist activity at the serotonin 5-HT2A receptor. Additionally, it has been found to have an antidepressant effect, which is believed to be due to its agonist activity at the serotonin 5-HT2A receptor and its antagonist activity at the dopamine D2 receptor. It has also been found to have an anxiolytic effect, which is believed to be due to its agonist activity at the serotonin 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride has several advantages and limitations for lab experiments. One of the main advantages of 2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride is its low cost, which makes it an attractive option for researchers. Additionally, it is relatively easy to synthesize and handle, which makes it a convenient tool for laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable and has a short shelf life, which may limit its use in certain experiments. Additionally, it is not very soluble in water, which may limit its use in aqueous solutions.

Future Directions

The future directions for 2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride are numerous. One potential future direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to investigate its potential therapeutic applications, such as its use as an antidepressant or anxiolytic. Additionally, further research could be conducted to investigate its potential use in the synthesis of various pharmaceuticals. Finally, further research could be conducted to investigate its potential use as an intermediate in the synthesis of other organic compounds.

Synthesis Methods

The synthesis of 2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride is a multi-step process that involves several chemical reactions. The first step involves the reaction of 2-bromo-3-methylpiperidine with aqueous hydrochloric acid to form 2-chloro-3-methylpiperidine. This reaction is followed by a nucleophilic substitution reaction of 2-chloro-3-methylpiperidine with diethyl malonate to form 2-{2,3-dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride. The last step involves the hydrolysis of the acetic acid group to form 2-{2,3-Dihydrospiro[indene-1,4'-piperidin]-3-yl}acetic acid hydrochloride.